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2-(aminocarbonyl)hydrazide

Cat. No.: B088488 Get Quote

A Guide for Researchers, Scientists, and Drug
Development Professionals
This guide provides a comparative environmental impact assessment of p-Toluenesulfonyl

semicarbazide (TSSC) against other common chemical foaming agents, namely

Azodicarbonamide (ADC) and Dinitrosopentamethylenetetramine (DPT). The comparison

focuses on key environmental and toxicological parameters to assist researchers and

professionals in making informed decisions regarding the selection of foaming agents.

While comprehensive, directly comparative studies on the environmental impact of these

specific foaming agents are limited in publicly available literature, this guide synthesizes the

available data from safety data sheets (SDS), regulatory documents, and scientific publications.

It is important to note that significant data gaps exist, particularly for TSSC and DPT, in the

areas of ecotoxicity and biodegradability.

Quantitative Data Comparison
The following tables summarize the available quantitative data for the environmental impact

assessment of TSSC, ADC, and DPT.

Table 1: Acute Aquatic Toxicity Data
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Foaming
Agent

Species Endpoint
Value
(mg/L)

Exposure
Time

Test
Guideline

p-

Toluenesulfon

yl

semicarbazid

e (TSSC)

Data Not

Available
LC50

Data Not

Available
- -

Data Not

Available
EC50

Data Not

Available
- -

Data Not

Available
EC50

Data Not

Available
- -

Azodicarbona

mide (ADC)

Pimephales

promelas

(Fathead

minnow)

LC50 >= 50 96 h OECD 203[1]

Daphnia

magna

(Water flea)

EC50 11 48 h OECD 202[1]

Desmodesmu

s subspicatus

(Green algae)

EC50 > 36.1 72 h OECD 201[1]

Dinitrosopent

amethylenete

tramine

(DPT)

Data Not

Available
LC50

Data Not

Available
- -

Data Not

Available
EC50

Data Not

Available
- -

Data Not

Available
EC50

Data Not

Available
- -
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Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://chem.echa.europa.eu/100.004.118/dossier-view/527ae019-a06e-420e-ae03-0e472d3b6123/5d163bfe-d24e-4e4a-bdcb-1e4a2c47a41a_e77c21e5-0ffe-427a-a14d-9d8f7c32544c
https://chem.echa.europa.eu/100.004.118/dossier-view/527ae019-a06e-420e-ae03-0e472d3b6123/5d163bfe-d24e-4e4a-bdcb-1e4a2c47a41a_e77c21e5-0ffe-427a-a14d-9d8f7c32544c
https://chem.echa.europa.eu/100.004.118/dossier-view/527ae019-a06e-420e-ae03-0e472d3b6123/5d163bfe-d24e-4e4a-bdcb-1e4a2c47a41a_e77c21e5-0ffe-427a-a14d-9d8f7c32544c
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088488?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Foaming
Agent

Test Method Result Duration Classification

p-

Toluenesulfonyl

semicarbazide

(TSSC)

Data Not

Available

Data Not

Available
-

Data Not

Available

Azodicarbonamid

e (ADC)
OECD 301B 70% 28 d

Readily

biodegradable[1]

Dinitrosopentam

ethylenetetramin

e (DPT)

Data Not

Available

Data Not

Available
-

Data Not

Available

Table 3: Physical and Chemical Properties Relevant to Environmental Fate

Property
p-Toluenesulfonyl
semicarbazide
(TSSC)

Azodicarbonamide
(ADC)

Dinitrosopentamet
hylenetetramine
(DPT)

CAS Number 10396-10-8 123-77-3 101-25-7

Molecular Formula C₈H₁₁N₃O₃S C₂H₄N₄O₂ C₅H₁₀N₆O₂

Water Solubility
Insoluble or very

sparingly soluble[2]
Insoluble in water[3]

Slightly soluble in

water[4]

Decomposition

Temperature
~224-235°C[5] ~190-230°C

~200-207°C

(decomposes)[4]

Decomposition Pathways and Environmental
Concerns
The environmental impact of chemical foaming agents is significantly influenced by their

decomposition products.

p-Toluenesulfonyl semicarbazide (TSSC)
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Upon thermal decomposition, TSSC is expected to release nitrogen gas (N₂), which is inert and

the primary goal of a foaming agent. However, other byproducts are also formed. The sulfonyl

group suggests the potential for the release of sulfur oxides (SOx), and the organic structure

indicates the formation of carbon oxides (CO, CO₂) and nitrogen oxides (NOx) under certain

conditions[6]. Specific studies detailing the complete decomposition pathway and the

ecotoxicity of minor byproducts are not readily available.

Azodicarbonamide (ADC)
ADC decomposes to produce primarily nitrogen (N₂) and carbon monoxide (CO), with smaller

amounts of carbon dioxide (CO₂) and ammonia (NH₃). A significant environmental concern with

ADC is the formation of semicarbazide (SEM) as a breakdown product, particularly in the

presence of moisture. Semicarbazide has been shown to have developmental toxicity in

aquatic organisms and is a suspected carcinogen[3].

Dinitrosopentamethylenetetramine (DPT)
The thermal decomposition of DPT is highly exothermic and can be explosive. The primary

gaseous products are nitrogen (N₂) and formaldehyde. Minor amounts of nitrous oxide, carbon

dioxide, and ammonia have also been identified. Formaldehyde is a known carcinogen and can

have toxic effects on aquatic life.
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TSSC Decomposition

ADC Decomposition

DPT Decomposition

TSSC

Nitrogen (N₂)

Major

CO, CO₂, NOx, SOxMinor/Potential

Azodicarbonamide (ADC)

Nitrogen (N₂)

Major

CO, CO₂, NH₃
Minor

Semicarbazide (SEM)
Byproduct of concern

Dinitrosopentamethylenetetramine (DPT)

Nitrogen (N₂)

Major

FormaldehydeMajor

N₂O, CO₂
Minor
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General Workflow for Environmental Impact Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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